Cas no 2548997-65-3 (tert-butyl N-{[3-(1-ethyl-1H-pyrrol-2-yl)-1,2,4-oxadiazol-5-yl]methyl}carbamate)

• Product Name: tert-butyl N-{[3-(1-ethyl-1H-pyrrol-2-yl)-1,2,4-oxadiazol-5-yl]methyl}carbamate
• CAS No: 2548997-65-3
• MF: C₁₄H₂₀N₄O₃
• MW: 292.333602905273
• CID: 5311760
• PubChem ID: 154831093
• Update Time: 2025-06-08

tert-butyl N-{[3-(1-ethyl-1H-pyrrol-2-yl)-1,2,4-oxadiazol-5-yl]methyl}carbamate Chemical and Physical Properties

Names and Identifiers

• AKOS040713416
• 2548997-65-3
• F6660-4553
• tert-butyl N-{[3-(1-ethyl-1H-pyrrol-2-yl)-1,2,4-oxadiazol-5-yl]methyl}carbamate
• 1,1-Dimethylethyl N-[[3-(1-ethyl-1H-pyrrol-2-yl)-1,2,4-oxadiazol-5-yl]methyl]carbamate

• Inchi： 1S/C14H20N4O3/c1-5-18-8-6-7-10(18)12-16-11(21-17-12)9-15-13(19)20-14(2,3)4/h6-8H,5,9H2,1-4H3,(H,15,19)
• InChI Key： LIGGRGUUTHYRBD-UHFFFAOYSA-N
• SMILES： C(OC(C)(C)C)(=O)NCC1ON=C(C2=CC=CN2CC)N=1

Computed Properties

• Exact Mass: 292.15354051g/mol
• Monoisotopic Mass: 292.15354051g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 6
• Complexity: 359
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 82.2Ų

Experimental Properties

• Density: 1.22±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• pka: 10.49±0.46(Predicted)

Additional information on tert-butyl N-{[3-(1-ethyl-1H-pyrrol-2-yl)-1,2,4-oxadiazol-5-yl]methyl}carbamate

tert-butyl N-{[3-(1-ethyl-1H-pyrrol-2-yl)-1,2,4-oxadiazol-5-yl]methyl}carbamate: A Comprehensive Overview

tert-butyl N-{[3-(1-ethyl-1H-pyrrol-2-yl)-1,2,4-oxadiazol-5-yl]methyl}carbamate (CAS No. 2548997-65-3) is a complex organic compound with a unique structure that combines elements of heterocyclic chemistry and carbamate functionality. This compound has garnered attention in recent years due to its potential applications in various fields, including agriculture, pharmaceuticals, and materials science. The molecule's structure is characterized by a 1,2,4-oxadiazole ring system substituted with a pyrrole moiety and a tert-butyl carbamate group, making it a versatile building block for further chemical modifications.

The synthesis of tert-butyl N-{[3-(1-ethyl-1H-pyrrol-2-yl)-1,2,4-oxadiazol-5-yl]methyl}carbamate involves a multi-step process that typically begins with the preparation of the oxadiazole core. This is achieved through the condensation of 1H-pyrrole derivatives with appropriate carbonyl compounds under specific reaction conditions. The subsequent introduction of the tert-butyl carbamate group is carried out via nucleophilic substitution or coupling reactions, depending on the desired regioselectivity. Recent advancements in catalytic methods have enabled more efficient and selective syntheses of this compound, reducing production costs and enhancing its scalability.

One of the most promising applications of tert-butyl N-{[3-(1-ethyl-1H-pyrrol-2-y...